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Compound of Interest

Compound Name: Iloprost phenacyl ester

Cat. No.: B053721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

iloprost phenacyl ester, a significant derivative of the synthetic prostacyclin analog, iloprost.

This document details its physicochemical characteristics, outlines plausible experimental

protocols for its synthesis and analysis, and illustrates its biological mechanism of action

through detailed signaling pathway diagrams. The information presented herein is intended to

support research, development, and application of this compound in various scientific

disciplines.

Core Chemical and Physical Properties
Iloprost phenacyl ester is the product of the esterification of the carboxylic acid group of

iloprost with a phenacyl group. This modification significantly alters the parent drug's polarity,

which can influence its solubility, stability, and pharmacokinetic profile, often rendering it a

prodrug that converts to the active iloprost molecule in vivo.[1][2] The fundamental properties of

iloprost phenacyl ester are summarized below.
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Property Value Source

Molecular Formula C30H38O5 [3]

Molecular Weight 478.6 g/mol [3]

CAS Number 122405-30-5 [3]

IUPAC Name

phenacyl (5Z)-5-[5-hydroxy-4-

[(E)-3-hydroxy-4-methyloct-1-

en-6-ynyl]-3,3a,4,5,6,6a-

hexahydro-1H-pentalen-2-

ylidene]pentanoate

[3]

Physical Description Solid [3]

Solubility 2.00e-03 g/L (estimated) [3]

LogP 4.8 (estimated) [3]

Experimental Protocols
The following sections detail methodologies for the synthesis, purification, and analysis of

iloprost phenacyl ester. These protocols are based on established chemical principles and

analytical techniques for similar prostaglandin esters.

Synthesis of Iloprost Phenacyl Ester
This protocol describes a plausible method for the synthesis of iloprost phenacyl ester from

iloprost via esterification.

Materials:

Iloprost

2-Bromoacetophenone (Phenacyl bromide)

Potassium carbonate (K2CO3)

Acetone, anhydrous
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolve iloprost in anhydrous acetone in a round-bottom flask.

Add an excess of potassium carbonate to the solution.

To this stirred suspension, add a stoichiometric equivalent of 2-bromoacetophenone.

Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter to remove the

potassium carbonate.

Evaporate the acetone solvent under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude iloprost phenacyl ester.
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Purification by Preparative High-Performance Liquid
Chromatography (HPLC)
Instrumentation and Conditions:

Instrument: Preparative HPLC system

Column: C18 reverse-phase column (e.g., 250 mm x 21.2 mm, 5 µm particle size)

Mobile Phase: A gradient of acetonitrile and water

Flow Rate: 20 mL/min

Detection: UV at 254 nm

Injection Volume: Dependent on concentration and column capacity

Procedure:

Dissolve the crude iloprost phenacyl ester in a minimal amount of the mobile phase.

Filter the sample solution through a 0.45 µm syringe filter.

Inject the filtered sample onto the preparative HPLC system.

Collect fractions corresponding to the main peak of iloprost phenacyl ester.

Combine the pure fractions and remove the solvent under reduced pressure to obtain

purified iloprost phenacyl ester.

Analytical Characterization
1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Instrument: Analytical HPLC system with UV detector

Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size)

Mobile Phase: Isocratic or gradient elution with acetonitrile and water
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Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Instrument: 400 MHz or higher NMR spectrometer

Solvent: Deuterated chloroform (CDCl3) or deuterated acetone ((CD3)2CO)

Experiments: 1H NMR, 13C NMR, COSY, HSQC

Sample Preparation: Dissolve a few milligrams of the purified product in the deuterated

solvent.

3. Mass Spectrometry (MS) for Molecular Weight Confirmation

Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Ionization Source: Electrospray ionization (ESI)

Mode: Positive or negative ion mode

Analysis: Determine the accurate mass of the molecular ion ([M+H]+, [M+Na]+, or [M-H]-).

Signaling Pathways and Mechanism of Action
Iloprost phenacyl ester is presumed to act as a prodrug, being hydrolyzed by esterases in

vivo to release the active compound, iloprost.[2][4] Iloprost is a stable synthetic analog of

prostacyclin (PGI2) and exerts its biological effects by binding to the prostacyclin receptor (IP

receptor), a G-protein coupled receptor (GPCR).[5]

Activation of the IP receptor by iloprost initiates a signaling cascade that is central to its

therapeutic effects, primarily vasodilation and inhibition of platelet aggregation.[5]

Caption: Iloprost signaling pathway.
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Experimental and Logical Workflows
The development and characterization of iloprost phenacyl ester involve a logical

progression of experimental procedures.

Synthesis and Purification Workflow
Caption: Synthesis and purification workflow.

Analytical Characterization Workflow
Caption: Analytical characterization workflow.

Prodrug Activation and Action
The logical relationship for the action of iloprost phenacyl ester as a prodrug is as follows:

Caption: Prodrug activation and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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